Cas no 2137582-42-2 (2-Pyrrolidinone, 3-cyclopropyl-3-(hydroxymethyl)-1-(1-methylethyl)-)

• Product Name: 2-Pyrrolidinone, 3-cyclopropyl-3-(hydroxymethyl)-1-(1-methylethyl)-
• CAS No: 2137582-42-2
• MF: C₁₁H₁₉NO₂
• MW: 197.27406334877
• CID: 5256037
• Update Time: 2025-05-19

2-Pyrrolidinone, 3-cyclopropyl-3-(hydroxymethyl)-1-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone, 3-cyclopropyl-3-(hydroxymethyl)-1-(1-methylethyl)-

• Inchi： 1S/C11H19NO2/c1-8(2)12-6-5-11(7-13,10(12)14)9-3-4-9/h8-9,13H,3-7H2,1-2H3
• InChI Key： YGRJVSDOXXWQJK-UHFFFAOYSA-N
• SMILES： N1(C(C)C)CCC(C2CC2)(CO)C1=O

Additional information on 2-Pyrrolidinone, 3-cyclopropyl-3-(hydroxymethyl)-1-(1-methylethyl)-

Introduction to 2-Pyrrolidinone, 3-cyclopropyl-3-(hydroxymethyl)-1-(1-methylethyl)- (CAS No. 2137582-42-2)

2-Pyrrolidinone, 3-cyclopropyl-3-(hydroxymethyl)-1-(1-methylethyl)- (CAS No. 2137582-42-2) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. This compound belongs to the class of pyrrolidinones, which are cyclic amides with a five-membered ring structure. The unique combination of functional groups in this molecule, including the cyclopropyl, hydroxymethyl, and isopropyl substituents, imparts distinct chemical and biological properties that make it an intriguing subject of study.

The chemical structure of 2-Pyrrolidinone, 3-cyclopropyl-3-(hydroxymethyl)-1-(1-methylethyl)- (CAS No. 2137582-42-2) is characterized by a pyrrolidinone core with multiple substituents. The cyclopropyl group adds rigidity and strain to the molecule, which can influence its reactivity and conformational behavior. The hydroxymethyl group introduces a polar functional group that can participate in hydrogen bonding and other intermolecular interactions. The isopropyl group provides steric bulk and can affect the molecule's solubility and partitioning properties.

In the context of pharmaceutical research, 2-Pyrrolidinone, 3-cyclopropyl-3-(hydroxymethyl)-1-(1-methylethyl)- has been investigated for its potential therapeutic applications. Recent studies have explored its role as a scaffold for the development of new drugs targeting various diseases. For instance, researchers have synthesized derivatives of this compound to enhance its pharmacological properties, such as improved bioavailability and reduced toxicity. These derivatives have shown promise in preclinical studies for treating conditions such as inflammation, neurodegenerative disorders, and cancer.

The synthesis of 2-Pyrrolidinone, 3-cyclopropyl-3-(hydroxymethyl)-1-(1-methylethyl)- typically involves multi-step organic reactions. One common approach is to start with a suitable pyrrolidinone precursor and introduce the desired substituents through selective functional group transformations. The choice of synthetic route depends on factors such as yield, purity, and scalability. Advanced techniques such as catalytic asymmetric synthesis and green chemistry methods are increasingly being employed to optimize the production process.

The physical properties of 2-Pyrrolidinone, 3-cyclopropyl-3-(hydroxymethyl)-1-(1-methylethyl)- have also been extensively studied. It is generally a solid at room temperature with a melting point ranging from 80°C to 90°C. The compound exhibits moderate solubility in polar organic solvents such as methanol and dimethyl sulfoxide (DMSO). Its solubility in water is limited due to the presence of hydrophobic substituents.

In terms of spectroscopic characterization, 2-Pyrrolidinone, 3-cyclopropyl-3-(hydroxymethyl)-1-(1-methylethyl)- shows characteristic peaks in nuclear magnetic resonance (NMR) spectra that correspond to its functional groups. For example, the hydroxymethyl group typically appears as a singlet in the proton NMR spectrum around 4.5 ppm, while the cyclopropyl protons resonate at lower field values due to ring strain. Mass spectrometry (MS) analysis confirms the molecular weight and provides information on fragmentation patterns that can be used for structural elucidation.

The biological activity of 2-Pyrrolidinone, 3-cyclopropyl-3-(hydroxymethyl)-1-(1-methylethyl)- has been evaluated in various assays. In vitro studies have demonstrated its ability to modulate specific biological pathways and interact with target proteins. For example, it has been shown to inhibit certain enzymes involved in inflammatory responses and signal transduction pathways. These findings suggest potential applications in drug discovery and development for treating inflammatory diseases.

Clinical trials are currently underway to assess the safety and efficacy of compounds derived from 2-Pyrrolidinone, 3-cyclopropyl-3-(hydroxymethyl)-1-(1-methylethyl)-. Early results are promising, with some derivatives showing favorable pharmacokinetic profiles and minimal side effects. However, further research is needed to fully understand the long-term effects and potential interactions with other medications.

In addition to its pharmaceutical applications, 2-Pyrrolidinone, 3-cyclopropyl-3-(hydroxymethyl)-1-(1-methylethyl)- has potential uses in materials science. Its unique combination of functional groups makes it an attractive candidate for developing new polymers and coatings with enhanced properties such as improved mechanical strength and thermal stability. Researchers are exploring ways to incorporate this compound into polymer matrices to create advanced materials for various industrial applications.

The environmental impact of 2-Pyrrolidinone, 3-cyclopropyl-3-(hydroxymethyl)-1-(1-methylethyl)- is another area of ongoing research. Studies are being conducted to evaluate its biodegradability and potential effects on ecosystems. Preliminary results suggest that it has low toxicity to aquatic organisms and can be degraded by microorganisms under certain conditions. However, more comprehensive environmental assessments are necessary to ensure its safe use in commercial products.

In conclusion, 2-Pyrrolidinone, 3-cyclopropyl-3-(hydroxymethyl)-1-(1-methylethyl)- (CAS No. 2137582-42-2) is a versatile compound with a wide range of potential applications in pharmaceuticals, materials science, and other fields. Its unique chemical structure and properties make it an important subject of ongoing research and development efforts aimed at addressing unmet medical needs and advancing technological innovations.